molecular formula C35H42As2 B14421438 (Undecane-1,11-diyl)bis(diphenylarsane) CAS No. 82195-48-0

(Undecane-1,11-diyl)bis(diphenylarsane)

Cat. No.: B14421438
CAS No.: 82195-48-0
M. Wt: 612.5 g/mol
InChI Key: LNISMQZBZAYJKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(Undecane-1,11-diyl)bis(diphenylarsane)” is an organoarsenic compound featuring a linear undecane chain (C11) bridging two diphenylarsane moieties. The molecule’s structure includes arsenic atoms bonded to phenyl groups and the central alkyl chain, conferring unique electronic and steric properties.

Properties

CAS No.

82195-48-0

Molecular Formula

C35H42As2

Molecular Weight

612.5 g/mol

IUPAC Name

11-diphenylarsanylundecyl(diphenyl)arsane

InChI

InChI=1S/C35H42As2/c1(2-4-6-20-30-36(32-22-12-8-13-23-32)33-24-14-9-15-25-33)3-5-7-21-31-37(34-26-16-10-17-27-34)35-28-18-11-19-29-35/h8-19,22-29H,1-7,20-21,30-31H2

InChI Key

LNISMQZBZAYJKK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)[As](CCCCCCCCCCC[As](C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Comparison with Similar Compounds

Notes

Data Limitations : Direct experimental data for “(Undecane-1,11-diyl)bis(diphenylarsane)” are sparse; comparisons rely on structural analogs and inferred properties.

Synthetic Challenges : Arsenic-based synthesis requires stringent safety protocols compared to carbon-centric reactions (e.g., ).

Functional Group Trade-offs : Arsenic confers unique reactivity but introduces toxicity, limiting biomedical applications compared to fluorinated or ester-functionalized compounds.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.